alpha-(2-Acetylamino-5-methoxycarbonylphenyl)acetic acid

• Molecular Formula: C12H13NO5
• Molecular Weight: 251.23 g/mol
• IUPAC Name: 2-(2-acetamido-5-methoxycarbonylphenyl)acetic acid
• InChI: InChI=1S/C12H13NO5/c1-7(14)13-10-4-3-8(12(17)18-2)5-9(10)6-11(15)16/h3-5H,6H2,1-2H3,(H,13,14)(H,15,16)
• InChI Key: YUAJAXNNZMKCEH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(C=C(C=C1)C(=O)OC)CC(=O)O

Description

Alpha-(2-Acetylamino-5-methoxycarbonylphenyl)acetic acid is a useful research compound. Its molecular formula is C12H13NO5 and its molecular weight is 251.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of ethyl α-(2-acetylamino-5-methoxycarbonylphenyl)acetate (4.18 g, 0.015 mol) in methanol (60 mL), 1N sodium hydroxide (15.0 mL, 0.015 mol) was added over a period of 10 min. The mixture was stirred at room temperature for 1 h. After dilution with water (50 mL), the mixture was filtered and the filtrate neutralized with concentrated hydrochloric acid. The precipitate obtained was collected by filtration and washed with water. The cake was recrystallized from ethyl acetate and dried to give 2.3 g (61%) of α-(2-acetylamino-5-methoxycarbonylphenyl)acetic acid as a white solid, mp 194° C.